2-t-Butyl-5-(aminomethyl)oxazoline

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: (2-tert-butyl-4,5-dihydro-1,3-oxazol-5-yl)methanamine
• InChI: InChI=1S/C8H16N2O/c1-8(2,3)7-10-5-6(4-9)11-7/h6H,4-5,9H2,1-3H3
• InChI Key: MLQJPPWPCCNCHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NCC(O1)CN

Description

2-t-Butyl-5-(aminomethyl)oxazoline is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Solid 2-t-butyl-5-hydroxy-1,4,5,6-tetrahydropyrimidine (2.55 g, 1.63 mmol) was heated to reflux in 100 mL of toluene for 22 hours. The solution was cooled to 25° C. and the slurry was filtered to remove 0.91 g of unconverted tetrahydropyrimidine after drying. The toluene filtrate was evaporated to give 1.17 g of 2-t-butyl-5-(aminomethyl)oxazoline as an oil: 1H NMR (CDCl3) δ 4.5 (m, 1H), 3.8 (apparent dd, 1H), 3.5 (apparent dd, 1H), 2.8 (apparent dq, 2H), 1.2 ppm (s, 9H), 13C NMR {1H} (CDCl3) δ 173.3 (1 C), 80.1 (1 C), 56.4 (1 C), 45.3 (1 C), 32.5 (1 C), 27.1 ppm (3 C). The neat oil gradually solidifies over a number of days, even at 0° C., reverting back to the tetrahydropyrimidine.